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Executive Summary

Branched nonanols (C9 alcohols), specifically isomers like isononanol (CAS 27458-94-2) and
3,5,5-trimethyl-1-hexanol (CAS 3452-97-9), represent a critical class of intermediates in the
synthesis of plasticizers (DINP), lubricants, and specialty solvents. While generally exhibiting
low acute systemic toxicity, their lipophilic nature (Log Kow > 3.0) and specific isomeric
branching drive unique local irritation potentials and environmental persistence profiles.

This guide synthesizes the toxicological data, safety protocols, and experimental frameworks
necessary for researchers handling these compounds. It moves beyond standard Safety Data
Sheet (SDS) boilerplate to provide a mechanistic understanding of hazard causality.

Part 1: Chemical Characterization &
Physicochemical Core

The bioavailability and toxicity of nonanols are governed by their physicochemical properties.
The branching structure reduces biodegradability compared to linear analogs (n-nonanol) while
increasing viscosity and solvent power.
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Table 1: Physicochemical Properties of Key Branched
Nonanols

Isononanol 3,5,5-Trimethyl-1- Relevance to
Property . .
(Isomeric Mixture) hexanol Safety
Regulatory
CAS Number 27458-94-2 3452-97-9 ]
Identification
] Skin Permeation
Molecular Weight 144.25 g/mol 144.25 g/mol )
Potential
. - o Handling/Spill
Physical State Colorless Liquid Colorless Liquid )
containment
Water Solubility ~240 mg/L (20°C) ~450 mg/L (25°C) Aquatic Bioavailability
Bioaccumulation
Log Kow 3.4-3.7 3.42 )
Potential
Vapor Pressure < 0.1 hPa (20°C) 0.09 hPa (25°C) Inhalation Risk (Low)
_ Flammability
Flash Point ~93°C (Closed Cup) ~76°C (Closed Cup) ]
(Combustible)

Part 2: Toxicological Profile (Mammalian)
Mechanism of Action & Metabolism

Branched nonanols are absorbed rapidly via the gastrointestinal tract and more slowly through
the skin. Unlike linear alcohols which are rapidly oxidized to fatty acids and integrated into the
-oxidation cycle, branched isomers face steric hindrance.

Metabolic Pathway:

» Oxidation: Alcohol dehydrogenase converts the alcohol to a corresponding aldehyde, then to
a carboxylic acid (e.g., 3,5,5-trimethylhexanoic acid).

e Conjugation: The acid or alcohol is conjugated with glucuronic acid or sulfate.[1]

o Excretion: Conjugates are excreted primarily in urine.
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Figure 1: Metabolic Fate of Branched Nonanols in Mammals
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Acute & Chronic Toxicity Data

The following data aggregates results from OECD guideline studies.

Glucuronide/Sulfate
Conjugate

Renal Clearance . :
Urinary Excretion

. Hazard
Endpoint Test System Result .
Classification
Acute Oral Rat (OECD 401) LD50 > 2000 mg/kg Not Classified (GHS)
Acute Dermal Rabbit (OECD 402) LD50 > 2000 mg/kg Not Classified (GHS)

Inhalation Rat (Aerosol)

LC50 > 21.7 mg/L (7h)

Not Classified (GHS)

Skin Irritation Rabbit (OECD 404) Moderate to Severe Skin Irrit. 2 (H315)
o ] Corneal opacity Eye Dam. 1 (H318) or

Eye Irritation Rabbit (OECD 405) ] ]

possible [rrit. 2

NOAEL ~12 STOT-RE
Repeat Dose Rat (Oral, 90-day) ] ]

mg/kg/day (Kidney/Liver effects)

o Ames Test (OECD ] )

Genotoxicity Negative Non-Genotoxic

471)

Scientific Insight: The low NOAEL (No Observed Adverse Effect Level) in repeat-dose studies

is often linked to peroxisome proliferation in rodent livers, a mechanism less relevant to

humans. However, conservative risk assessment dictates treating the kidney and liver as target

organs.

Part 3: Ecotoxicology & Environmental Fate

Branched nonanols exhibit "non-polar narcosis" in aquatic organisms.[2] Their toxicity

increases with lipophilicity (Log Kow).
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e Aquatic Toxicity:
o Fish (LC50, 96h): 10 — 100 mg/L (e.g., Oryzias latipes 27.7 mg/L).
o Daphnia (EC50, 48h): ~6.8 mg/L.
o Algae (EC50, 72h): ~33 mg/L.[3]

e Persistence: Unlike linear alcohols, the branched structure hinders (-oxidation by bacteria,
rendering them inherently biodegradable but often failing "readily biodegradable" criteria
(OECD 301).

e GHS Environmental Classification:Aquatic Chronic 3 (H412) - Harmful to aquatic life with
long-lasting effects.[4]

Part 4: Operational Safety (SDS Synthesis)

This section translates the toxicological data into actionable safety protocols for the laboratory.

GHS Labeling Elements

¢ Signal Word:DANGER
e Hazard Statements:
o H315: Causes skin irritation.[5][6][4][7][8]
o H318: Causes serious eye damage.[6][4][7]

o H412: Harmful to aquatic life with long-lasting effects.[4][8]

Handling & Storage Protocol

» Engineering Controls: Use only in a chemical fume hood. The low vapor pressure reduces
inhalation risk at room temperature, but aerosolization (e.g., during sonication or heating)
creates significant respiratory hazards.

o PPE Matrix:
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o Eyes: Chemical splash goggles + Face shield (Critical due to H318).

o Skin: Nitrile rubber gloves (0.4 mm thickness, breakthrough > 480 min). Avoid latex due to
lipophilic permeation.

o Body: Lab coat required; chemical-resistant apron for handling volumes > 1L.

Emergency Response

Eye Contact: Immediate irrigation for 15 minutes is non-negotiable. The lipophilic nature
makes the alcohol adhere to corneal epithelium; prolonged flushing is required to
mechanically remove it.

Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not flush to sewer (aquatic
toxicity).

Part 5: Advanced Experimental Protocols

For researchers characterizing these materials or using them in formulations, the following

protocols ensure data validity.

Protocol: In Vitro Skin Irritation (Reconstructed Human
Epidermis)

Alternative to OECD 404 (In Vivo) for initial screening.

Objective: Determine skin irritation potential without animal testing. System: EpiDerm™ or
SkinEthic™ RHE models.

Workflow:

o Equilibration: Incubate RHE tissues at 37°C, 5% CO2 for 1 hour.

e Dosing: Apply 30 uL of undiluted Branched Nonanol to the tissue surface. Use a nylon mesh

to ensure spreading (critical for viscous alcohols).

o Exposure: Incubate for 60 minutes (15 min at RT, 45 min at 37°C).
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e Washing: Rinse tissues 15x with DPBS. Note: Incomplete rinsing of lipophilic nonanols is a
common failure mode, leading to false positives (cytotoxicity).

e Post-Incubation: Incubate for 42 hours in fresh medium to allow cytokine release/recovery.

 Viability Assay: Transfer to MTT solution (1 mg/mL) for 3 hours. Extract formazan with
isopropanol and read OD at 570 nm.

» Prediction: Viability < 50% relative to negative control = Irritant (Category 2).

Protocol: Determination of Log Kow (Slow-Stirring
Method)

Preferred over Shake-Flask for compounds with Log Kow > 3 to avoid micro-emulsion
formation.

Workflow:
e Setup: Use a thermostated reaction vessel (25°C) with minimal headspace.

o Phases: Add water (pre-saturated with nonanol) and nonanol (pre-saturated with water)
carefully to avoid mixing turbulence.

o Stirring: Stir the aqueous phase slowly (< 150 rpm) to generate a vortex that does not disrupt
the interface.

o Equilibrium: Allow to equilibrate for 24—-48 hours.

o Sampling: Withdraw samples from the agqueous phase using a glass syringe, ensuring no
solvent layer is entrained.

e Analysis: Quantify concentration via GC-FID or HPLC-UV.
» Calculation:

Part 6: Visualizations
Risk Assessment Logic Flow
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This diagram guides the researcher through the decision-making process when introducing
branched nonanols into a new workflow.

New Protocol Involving
Branched Nonanols
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Figure 2: Laboratory Risk Assessment Logic for Branched Nonanols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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